Cas no 2382332-08-1 ((2S)-2-{(tert-butoxy)carbonylamino}-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid)

• Product Name: (2S)-2-{(tert-butoxy)carbonylamino}-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid
• CAS No: 2382332-08-1
• MF: C₁₁H₁₇N₃O₅
• MW: 271.269782781601
• CID: 6282848
• PubChem ID: 165918263
• Update Time: 2025-06-11

(2S)-2-{(tert-butoxy)carbonylamino}-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{(tert-butoxy)carbonylamino}-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid
• EN300-1071392
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid
• 2382332-08-1

• Inchi： 1S/C11H17N3O5/c1-6-13-14-8(18-6)5-7(9(15)16)12-10(17)19-11(2,3)4/h7H,5H2,1-4H3,(H,12,17)(H,15,16)/t7-/m0/s1
• InChI Key： YYKSTKNGKBTYHF-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1=NN=C(C)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 271.11682065g/mol
• Monoisotopic Mass: 271.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 115Ų

Additional information on (2S)-2-{(tert-butoxy)carbonylamino}-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid

Comprehensive Overview of (2S)-2-{(tert-butoxy)carbonylamino}-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid (CAS No. 2382332-08-1)

The compound (2S)-2-{(tert-butoxy)carbonylamino}-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid (CAS No. 2382332-08-1) is a specialized amino acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 5-methyl-1,3,4-oxadiazole moiety, makes it a valuable intermediate for peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in targeted drug delivery systems.

In recent years, the demand for custom peptide synthesis and small molecule inhibitors has surged, driven by advancements in proteomics and precision medicine. The Boc-protected amino acid segment of this compound ensures stability during synthetic processes, while the oxadiazole ring contributes to its bioactivity. This dual functionality aligns with current trends in structure-activity relationship (SAR) studies, where researchers seek to optimize molecular scaffolds for enhanced efficacy and selectivity.

One of the most frequently searched questions in chemical databases and AI-driven research tools revolves around the synthetic routes for oxadiazole-containing compounds. The (2S)-2-{(tert-butoxy)carbonylamino}-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid can be synthesized via cyclization reactions involving hydrazides and carboxylic acids, followed by Boc protection. Its chiral center at the 2-position also makes it a subject of interest for asymmetric synthesis methodologies, which are critical for producing enantiomerically pure pharmaceuticals.

The 5-methyl-1,3,4-oxadiazole group is a privileged scaffold in medicinal chemistry, known for its hydrogen-bonding capacity and metabolic stability. These properties are particularly relevant in the design of kinase inhibitors and GPCR modulators, which dominate current drug discovery pipelines. Additionally, the compound’s carboxylic acid functionality allows for further derivatization, enabling its incorporation into larger peptide chains or bioconjugates.

From an SEO perspective, terms like "Boc-amino acid synthesis", "oxadiazole applications in drug discovery", and "CAS 2382332-08-1 supplier" are highly searched in academic and industrial circles. This reflects the growing emphasis on high-throughput screening and fragment-based drug design, where compounds like this serve as building blocks for lead optimization. Furthermore, its non-toxic profile and compatibility with green chemistry principles make it a sustainable choice for large-scale production.

In summary, (2S)-2-{(tert-butoxy)carbonylamino}-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid (CAS No. 2382332-08-1) represents a versatile tool for researchers exploring peptide therapeutics and small molecule drug candidates. Its structural features and synthetic accessibility position it at the forefront of innovations in bioconjugation and molecular pharmacology, addressing key challenges in modern biomedical research.